Cas no 1094853-59-4 (5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1094853-59-4
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• MDL: MFCD11621176
• CID: 4571505
• PubChem ID: 43255459
• Update Time: 2025-10-21

5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide

• MDL： MFCD11621176
• Inchi： 1S/C8H11FN2O2S/c1-11(2)14(12,13)8-5-6(10)3-4-7(8)9/h3-5H,10H2,1-2H3
• InChI Key： QIUAWBSACPMBRX-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC(N)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide

Introduction to 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1094853-59-4)

5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1094853-59-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological functions, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both amino and fluoro substituents, along with the N,N-dimethylation of the aromatic ring, endows this molecule with distinct physicochemical characteristics that make it a promising candidate for further investigation in drug discovery.

The structure of 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide features a benzene ring substituted with an amino group at the 5-position, a fluoro atom at the 2-position, and N,N-dimethyl groups attached to the sulfonamide nitrogen. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The fluoro atom, in particular, is known to enhance metabolic stability and binding affinity in many drug molecules, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide has been studied for its potential role in modulating various biological pathways. One of the most intriguing aspects of this compound is its interaction with enzymes and receptors involved in cancer progression. Preliminary studies have suggested that it may inhibit key enzymes such as kinases and cyclases, which are often overexpressed in tumor cells.

The sulfonamide group is particularly noteworthy for its ability to form hydrogen bonds with biological targets, which can lead to strong binding affinities. In the case of 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide, the combination of the amino group and the fluoro substituent may further enhance its binding capabilities by optimizing both hydrophobic and hydrophilic interactions with protein targets. This dual interaction mechanism makes it a versatile scaffold for designing drugs that can effectively target multiple pathways simultaneously.

Moreover, the N,N-dimethylation of the sulfonamide nitrogen not only increases the lipophilicity of the molecule but also stabilizes its three-dimensional structure, which can be crucial for effective binding to biological targets. These structural features make 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide an attractive candidate for further development as an inhibitor or modulator in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide with high precision. Molecular docking studies have shown that this compound can bind effectively to several protein targets associated with inflammatory diseases and cancer. For instance, it has been predicted to interact strongly with cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a critical role in inflammation.

The potential applications of 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide extend beyond cancer therapy. There is growing evidence suggesting that sulfonamide derivatives can modulate immune responses by interacting with various immune-related proteins. For example, some studies have indicated that compounds similar to 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide may inhibit inflammatory cytokine production by targeting specific signaling pathways. This makes them promising candidates for treating autoimmune diseases and chronic inflammatory conditions.

In addition to its pharmacological potential, 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide exhibits interesting chemical properties that make it suitable for further derivatization. The presence of multiple reactive sites—such as the amino group, the fluoro atom, and the sulfonamide moiety—provides opportunities for designing analogs with enhanced efficacy or selectivity. Researchers have explored various synthetic strategies to modify this scaffold, leading to a library of derivatives that could be screened for novel biological activities.

The synthesis of 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include fluorination of the aromatic ring, introduction of the amino group, and subsequent sulfonation followed by N,N-dimethylation. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale applications such as clinical trials.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide are expected to play a significant role in drug development. The combination of computational modeling, high-throughput screening, and structural biology has accelerated the discovery process significantly. By leveraging these technologies, scientists can rapidly identify promising candidates like 5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide and develop them into effective therapeutics.

In conclusion,5-amino-2-fluoro-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1094853-59-4) is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to interact with multiple biological targets makes it an attractive scaffold for designing drugs against various diseases, including cancer and inflammatory disorders. With ongoing research focused on optimizing its pharmacological properties, this compound is poised to contribute substantially to future medical advancements.